Cas no 2034347-63-0 (N-{[3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-1H-indole-2-carboxamide)

• Product Name: N-{[3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-1H-indole-2-carboxamide
• CAS No: 2034347-63-0
• MF: C₁₈H₁₇N₅O₂
• MW: 335.359883069992
• CID: 5551730
• Update Time: 2025-10-29

N-{[3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-1H-indole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[[3-(1-ethylpyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl]-1H-indole-2-carboxamide
• N-{[3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-1H-indole-2-carboxamide

• Inchi： 1S/C18H17N5O2/c1-2-23-9-5-8-15(23)17-21-16(25-22-17)11-19-18(24)14-10-12-6-3-4-7-13(12)20-14/h3-10,20H,2,11H2,1H3,(H,19,24)
• InChI Key： JSSLOALQVNXZNA-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C=C1C(NCC1ON=C(C2=CC=CN2CC)N=1)=O

Additional information on N-{[3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-1H-indole-2-carboxamide

Research Brief on N-{[3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-1H-indole-2-carboxamide (CAS: 2034347-63-0)

Recent studies on the compound N-{[3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-1H-indole-2-carboxamide (CAS: 2034347-63-0) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique oxadiazole-indole hybrid structure, has shown promising activity in targeting specific biological pathways, making it a subject of intense research interest.

The primary focus of current research has been on elucidating the compound's mechanism of action and its interactions with key molecular targets. Preliminary findings suggest that N-{[3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-1H-indole-2-carboxamide exhibits selective inhibition against certain enzymes involved in inflammatory and oncogenic pathways. These findings are supported by in vitro and in vivo studies, which demonstrate its efficacy in reducing tumor growth and modulating immune responses.

One of the most significant advancements in this area is the identification of the compound's binding affinity for specific protein kinases. Structural analysis using X-ray crystallography and molecular docking simulations has revealed that the oxadiazole and indole moieties play a critical role in stabilizing interactions with the target proteins. This structural insight has paved the way for the design of derivatives with enhanced potency and selectivity.

In addition to its therapeutic potential, recent studies have also explored the pharmacokinetic properties of N-{[3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-1H-indole-2-carboxamide. Investigations into its absorption, distribution, metabolism, and excretion (ADME) profiles have shown favorable bioavailability and metabolic stability, further supporting its development as a drug candidate. However, challenges such as optimizing its solubility and minimizing off-target effects remain areas of active research.

Another notable aspect of this compound is its application in combination therapies. Researchers have reported synergistic effects when N-{[3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-1H-indole-2-carboxamide is co-administered with other chemotherapeutic agents, suggesting its potential use in multi-drug regimens for complex diseases like cancer and autoimmune disorders.

In conclusion, the ongoing research on N-{[3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-1H-indole-2-carboxamide (CAS: 2034347-63-0) underscores its versatility and promise as a therapeutic agent. Future studies are expected to focus on clinical translation, with the aim of advancing this compound from the laboratory to the clinic. The integration of computational modeling, high-throughput screening, and advanced synthetic techniques will likely play a pivotal role in these efforts.